3-(2-chloro-6-fluorobenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-chloro-6-fluorobenzoyl)amino]-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H16ClFN2O4/c1-30-14-7-4-6-13(12-14)26-23(29)21-20(15-8-2-3-11-18(15)31-21)27-22(28)19-16(24)9-5-10-17(19)25/h2-12H,1H3,(H,26,29)(H,27,28)
• InChI Key: DUFXRZRZNGHHDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C23H16ClFN2O4
• Molecular Weight: 438.8 g/mol
• CAS No.: 887894-56-6

Description

3-(2-chloro-6-fluorobenzamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C23H16ClFN2O4 and its molecular weight is 438.84. The purity is usually 95%.
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Scientific Research Applications

Benzofuran Derivatives in Antimicrobial Therapy

Benzofuran and its derivatives are recognized for their extensive range of biological and pharmacological applications, particularly in antimicrobial therapy. These compounds, including psoralen and its derivatives, are utilized in treating skin diseases like cancer or psoriasis due to their unique structural features and biological activities. The relevance of benzofuran compounds in drug discovery, especially as antimicrobial agents, highlights their significance in developing new therapeutic agents to combat resistant microbial strains (Hiremathad et al., 2015).

Environmental Impact and Fate of Organic Compounds

Studies on organic compounds, such as parabens (which share structural similarities with benzofuran derivatives), in aquatic environments provide insights into the fate, behavior, and potential environmental impacts of these compounds. The persistence and ubiquity of parabens in water bodies, despite wastewater treatments, highlight the need for research on the environmental behavior of related compounds, including benzofuran derivatives (Haman et al., 2015).

Pharmacological Properties and Clinical Use

The pharmacological properties and clinical applications of compounds, as seen in the review of metoclopramide, suggest the importance of understanding the action mechanisms, efficacy, safety, and potential side effects of benzofuran derivatives in medical use. Such understanding aids in the rational design and application of these compounds in various therapeutic areas (Pinder et al., 2012).

Synthesis and Chemical Properties

Research on the synthesis of related compounds, such as 2-fluoro-4-bromobiphenyl, demonstrates the importance of developing efficient, safe, and practical synthetic methods for producing benzofuran derivatives and related compounds. These methods facilitate the exploration of these compounds' biological activities and potential applications in various scientific and industrial fields (Qiu et al., 2009).